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Compound of Interest

Compound Name: Tug-891

Cat. No.: B15604928

This document provides crucial safety and logistical information for the proper handling and
disposal of Tug-891, a potent and selective agonist for the free fatty acid receptor 4
(FFA4/GPR120). The following procedural guidance is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices.

Tug-891 Chemical and Safety Data

A summary of the key quantitative data for Tug-891 is presented below. This information is
essential for safe handling and for determining the appropriate disposal route.
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Property Value

Molecular Formula C23H21FOs

Molecular Weight 364.41 g/mol

Appearance White to beige crystalline solid

Soluble in DMSO (up to 100 mM), ethanol, and
Solubility dimethyl formamide (DMF).[1][2] Sparingly
soluble in aqueous buffers.[1]

-20°C for long-term storage.[1] Can be stored at
Storage Temperature .
room temperature for shorter periods.

Conflicting data exists. One source indicates it is
not a hazardous substance, while others

Hazard Classification recommend treating it as hazardous until more
information is available.[1] It is classified as a

combustible solid.

Experimental Protocol: Proper Disposal of Tug-891

Given the conflicting safety information, a conservative approach to the disposal of Tug-891 is
recommended. The following step-by-step protocol is based on general best practices for
laboratory chemical waste disposal.

Personnel Protective Equipment (PPE) Required:

o Standard laboratory coat

o Safety glasses or goggles

o Chemical-resistant gloves (Butyl gloves are recommended when handling DMSO solutions)
Disposal Procedure:

» Waste Identification and Segregation:
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o All materials contaminated with Tug-891 (e.g., pipette tips, vials, gloves) should be
considered chemical waste.

o Segregate Tug-891 waste from other laboratory waste streams.

e Solid Waste Disposal:

o Collect solid Tug-891 waste in a clearly labeled, sealed container. The label should include
"Tug-891 Solid Waste" and the appropriate hazard symbols (if required by your
institution's EHS guidelines).

o Store the sealed container in a designated hazardous waste accumulation area.
» Solutions of Tug-891 in Organic Solvents (e.g., DMSO):
o Do not dispose of Tug-891 solutions down the drain.

o Collect liquid waste containing Tug-891 in a dedicated, labeled, and sealed waste
container compatible with the solvent used (e.g., a polyethylene container for DMSO
solutions).

o The waste container should be labeled as "Hazardous Waste: Tug-891 in [Solvent Name]"
and stored in a designated waste accumulation area.

e Decontamination of Glassware:

o Rinse glassware that has come into contact with Tug-891 three times with a suitable
solvent (e.g., ethanol or acetone).

o Collect the rinsate as hazardous liquid waste.
o After rinsing, the glassware can be washed with soap and water.
» Waste Pickup and Disposal:

o Arrange for the disposal of the collected Tug-891 waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
company.
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Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Tug-891, from
initial handling to final disposal.

Waste Generation Containment
Tug-891 Solutions Collect in Labeled, Final Disposal
(e.g., in DMSO) Sealed Waste Bottle Storage

Store in Designated

Handling Tug-891 H—y Dispose via Institutional EHS
Hazardous Waste Area or Licensed Contractor
—

Solid Tug-891 Waste Collect in Labeled,
(e.g., contaminated labware) Sealed Container

Click to download full resolution via product page

Caption: Tug-891 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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